Cas no 1602982-13-7 (Clavatustide A)

• Product Name: Clavatustide A
• CAS No: 1602982-13-7
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5579995
• PubChem ID: 139587634
• Update Time: 2025-06-08

Clavatustide A Chemical and Physical Properties

Names and Identifiers

• Clavatustide A
• 6H-Dibenz[h,l][1,4,7,11]oxatriazacyclotetradecine-6,9,12,18(5H,10H,17H)-tetrone, 8-ethyl-7,8-dihydro-10-(phenylmethyl)-, (10R)-
• (15R)-15-benzyl-13-ethyl-16-oxa-2,10,13-triazatricyclo[16.4.0.04,9]docosa-1(22),4,6,8,18,20-hexaene-3,11,14,17-tetrone
• CHEBI:222051
• 1602982-13-7

• Inchi： 1S/C27H25N3O5/c1-2-30-17-24(31)28-21-14-8-6-12-19(21)25(32)29-22-15-9-7-13-20(22)27(34)35-23(26(30)33)16-18-10-4-3-5-11-18/h3-15,23H,2,16-17H2,1H3,(H,28,31)(H,29,32)/t23-/m1/s1
• InChI Key： BFSIKMSQNXJMBS-HSZRJFAPSA-N
• SMILES： O1C(=O)C2=CC=CC=C2NC(=O)C2=CC=CC=C2NC(=O)CN(CC)C(=O)[C@H]1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 695.7±55.0 °C(Predicted)
• pka: 12.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams

Additional information on Clavatustide A

Clavatustide A (CAS No. 1602982-13-7): A Promising Peptide for Biomedical Applications

Clavatustide A, a novel peptide with the chemical abstract service (CAS) number 1602982-13-7, has garnered significant attention in the field of biomedical research due to its unique structural and functional properties. This peptide, isolated from the marine sponge Clavatus sp., exhibits a wide range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of Clavatustide A is characterized by a cyclic peptide backbone with multiple disulfide bridges, which contribute to its stability and bioactivity. Recent studies have elucidated the detailed structure of this peptide using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have revealed that the cyclic nature and disulfide bonds play crucial roles in maintaining the conformational integrity and biological activity of Clavatustide A.

In terms of biological activity, Clavatustide A has demonstrated potent antimicrobial properties against a variety of pathogenic bacteria, including both Gram-positive and Gram-negative strains. This broad-spectrum activity makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant infections. Additionally, preliminary studies have shown that Clavatustide A possesses antiviral properties, inhibiting the replication of certain viruses such as influenza and herpes simplex virus (HSV).

Beyond its antimicrobial and antiviral activities, Clavatustide A has also been investigated for its potential in cancer therapy. Research has indicated that this peptide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

The therapeutic potential of Clavatustide A extends to other areas as well. For instance, it has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its direct biological activities, Clavatustide A has also been explored for its potential as a drug delivery vehicle. Its cyclic structure and high stability make it an attractive scaffold for conjugating other therapeutic agents, enhancing their bioavailability and targeting efficiency. Recent studies have demonstrated that conjugates of Clavatustide A with small molecules or other peptides can significantly improve their therapeutic efficacy while reducing side effects.

The safety profile of Clavatustide A is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that this peptide is well-tolerated at therapeutic doses, with minimal adverse effects on normal cells and tissues. These findings support its potential for further clinical development.

In conclusion, Clavatustide A (CAS No. 1602982-13-7) represents a multifaceted peptide with significant potential in various biomedical applications. Its unique structural features, broad-spectrum biological activities, and favorable safety profile make it an exciting candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.